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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B054325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and

toxicological profile of pentaethylene glycol (CAS No. 4792-15-8). The information is intended

to support researchers, scientists, and drug development professionals in the safe application

and management of this compound in a laboratory setting. All quantitative data is summarized

for clarity, and relevant experimental methodologies are detailed.

Chemical Identification and Physicochemical
Properties
Pentaethylene glycol is a member of the polyethylene glycol (PEG) family, characterized by

five ethylene glycol units.[1] It is a colorless, odorless, and slightly viscous liquid that is miscible

with water.[1][2] Its properties make it a useful synthetic intermediate and solvent in various

research and development applications.[2][3]

Table 1: Physicochemical Properties of Pentaethylene Glycol
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Property Value Reference(s)

CAS Number 4792-15-8

Molecular Formula C₁₀H₂₂O₆

Molecular Weight 238.28 g/mol

Appearance Clear, colorless to yellow liquid

Melting Point -8.6°C

Boiling Point 184°C @ 2 mmHg

Flash Point >110°C (>230°F)

Density 1.126 g/mL at 25°C

Vapor Pressure 1.68E-06 mmHg at 25°C

Water Solubility Miscible

Refractive Index n20/D 1.462

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents, acid

chlorides, and acid anhydrides.

Toxicological Profile and Hazard Identification
Pentaethylene glycol is classified as an irritant. The primary hazards are irritation to the skin,

eyes, and respiratory system upon direct contact or inhalation. As part of the broader ethylene

glycols category, its potential for systemic, reproductive, and developmental toxicity is noted to

decrease as molecular weight increases. Effects observed in animal studies, such as renal

toxicity with lower molecular weight glycols, are not expected with pentaethylene glycol.

Table 2: Toxicological Summary of Pentaethylene Glycol
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Endpoint Result
Classification &
Precautionary
Statements

Reference(s)

Acute Oral Toxicity

LD50: Not available.

Estimated to be

>2000 mg/kg/day

(rat).

Not Classified

Acute Dermal Toxicity

May be harmful if

absorbed through the

skin.

Not Classified

Acute Inhalation

Toxicity

May be harmful if

inhaled.
Not Classified

Skin

Corrosion/Irritation
Causes skin irritation.

GHS: H315 - Causes

skin irritation. P-

Statements: P264,

P280, P302+P352,

P332+P317,

P362+P364.

Serious Eye

Damage/Irritation

Causes serious eye

irritation.

GHS: H319 - Causes

serious eye irritation.

P-Statements: P280,

P305+P351+P338,

P337+P317.

Respiratory Irritation
May cause respiratory

irritation.

GHS: H335 - May

cause respiratory

irritation. P-

Statements: P261,

P271, P304+P340,

P319.

Repeated Dose

Toxicity

NOAEL >2000

mg/kg/day (oral, rat).

Causes liver and male

reproductive effects in

Not Classified
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26-week intermittent

oral studies of rats.

Carcinogenicity

Not listed by ACGIH,

IARC, NTP, or CA

Prop 65.

Not Classified

Safe Handling, Storage, and Exposure Controls
Proper handling and storage are critical to minimize risks associated with pentaethylene
glycol.

Handling
Avoid contact with skin and eyes.

Avoid breathing vapor, mist, or gas.

Use only in well-ventilated areas, such as a chemical fume hood.

Wash hands and any exposed skin thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.

Storage
Store in a cool, dry, well-ventilated place.

Keep containers tightly closed when not in use.

Store away from heat and sources of ignition.

Aqueous solutions of polyethylene glycols are generally stable, but aging can be accelerated

by heat, light, and oxygen. For long-term stability of solutions, consider storing refrigerated or

frozen and purging containers with an inert gas like argon.
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Exposure Controls and Personal Protective Equipment
(PPE)

Engineering Controls: Facilities must be equipped with an eyewash station and a safety

shower. Use adequate ventilation to maintain low airborne concentrations.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

First Aid and Accidental Release Measures
First Aid Procedures
Immediate medical attention is recommended in all cases of significant exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing all contaminated clothing and shoes.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: Get medical aid. Wash mouth out with water. Do not induce vomiting.
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Exposure Event Immediate Response Assessment & Action Information

Chemical Exposure
(Skin, Eyes, Inhalation, Ingestion)

Remove from Exposure Source
Decontaminate

(Flush Skin/Eyes, Fresh Air)
Assess Severity

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: General workflow for first aid response to chemical exposure.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment as specified in

Section 3.3. Evacuate unnecessary personnel from the area.

Environmental Precautions: Prevent spills from entering drains, sewers, or waterways.

Containment and Cleanup: Absorb the spill with an inert material such as sand, earth, or

vermiculite. Place the absorbed material into a suitable, labeled container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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